4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(2-methoxyphenyl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-17-8-4-3-7-16(17)21-19(23)14-9-10-15(20)18(13-14)27(24,25)22-11-5-2-6-12-22/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,21,23)
• InChI Key: NLVUAKXSYGLLMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as ML277 and is a potent and selective activator of the K2P potassium channel.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide involves the activation of the K2P potassium channel. This leads to an increase in the outward potassium current, which hyperpolarizes the cell membrane and reduces neuronal excitability. This mechanism of action is similar to that of other potassium channel openers such as retigabine and flupirtine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide have been extensively studied in vitro and in vivo. It has been found to have a potent and selective effect on the K2P potassium channel, with no significant effect on other potassium channels or ion channels. This specificity makes it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide is its potency and selectivity for the K2P potassium channel. This makes it a valuable tool for studying the role of this channel in various physiological and pathological processes. However, one of the limitations of this compound is its relatively short half-life, which may limit its usefulness in in vivo experiments.

Future Directions

There are several future directions for the study of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide. One direction is the further characterization of its pharmacological properties and its potential therapeutic applications. Another direction is the development of more stable analogs of this compound that can be used in in vivo experiments. Additionally, the role of the K2P potassium channel in various neurological disorders such as epilepsy, neuropathic pain, and migraine needs to be further investigated to determine the potential of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide as a therapeutic agent.

Synthesis Methods

The synthesis of 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide involves several steps. The first step is the reaction between 4-chloro-3-nitrobenzoic acid and 2-methoxyaniline to form 4-chloro-3-(2-methoxyphenyl)nitrobenzene. The nitro group is then reduced to an amino group using hydrogen gas and a palladium catalyst. This is followed by the reaction between the resulting amine and piperidine-1-sulfonyl chloride to form 4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide.

Scientific Research Applications

4-chloro-N-(2-methoxyphenyl)-3-(piperidin-1-ylsulfonyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective activator of the K2P potassium channel, which is involved in regulating the resting membrane potential of cells. This makes it a promising candidate for the treatment of various neurological disorders such as epilepsy, neuropathic pain, and migraine.